Cas no 66490-20-8 (Benzo[b]thiophene, 6-chloro-)
Benzo[b]thiophene, 6-chloro- structure
Product Name:Benzo[b]thiophene, 6-chloro-
CAS No:66490-20-8
MF:C8H5ClS
MW:168.643299818039
MDL:MFCD18451626
CID:396255
PubChem ID:12398601
Update Time:2025-10-28
Benzo[b]thiophene, 6-chloro- Chemical and Physical Properties
Names and Identifiers
-
- Benzo[b]thiophene, 6-chloro-
- 6-Chloro-1-benzothiophene
- 6-chloroBenzo[b]thiophene
- Benzo[b]thiophene, 6-chloro
- 6-Chlorobenzothiophene
- APAMKXUATGRDBB-UHFFFAOYSA-N
- MFCD18451626
- SCHEMBL156335
- CS-0119377
- SY322717
- FT-0722312
- A923826
- AS-40779
- DTXSID60496349
- AKOS025402936
- 66490-20-8
- DA-36254
- XH1311
-
- MDL: MFCD18451626
- Inchi: 1S/C8H5ClS/c9-7-2-1-6-3-4-10-8(6)5-7/h1-5H
- InChI Key: APAMKXUATGRDBB-UHFFFAOYSA-N
- SMILES: ClC1C=CC2C=CSC=2C=1
Computed Properties
- Exact Mass: 167.98015
- Monoisotopic Mass: 167.9800490g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 126
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 28.2Ų
Experimental Properties
- Density: 1.349±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 42-43 ºC
- Solubility: Very slightly soluble (0.15 g/l) (25 º C),
- PSA: 0
Benzo[b]thiophene, 6-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM154156-1g |
6-Chlorobenzo[b]thiophene |
66490-20-8 | 95%+ | 1g |
$168 | 2021-06-16 | |
| Chemenu | CM154156-5g |
6-Chlorobenzo[b]thiophene |
66490-20-8 | 95%+ | 5g |
$545 | 2021-06-16 | |
| Ambeed | A221395-250mg |
6-Chlorobenzothiophene |
66490-20-8 | 98% | 250mg |
$12.0 | 2025-04-17 | |
| Ambeed | A221395-1g |
6-Chlorobenzothiophene |
66490-20-8 | 98% | 1g |
$23.0 | 2025-04-17 | |
| Ambeed | A221395-5g |
6-Chlorobenzothiophene |
66490-20-8 | 98% | 5g |
$78.0 | 2025-04-17 | |
| Chemenu | CM154156-5g |
6-Chlorobenzo[b]thiophene |
66490-20-8 | 95%+ | 5g |
$*** | 2023-03-31 | |
| abcr | AB457673-10 g |
6-Chlorobenzo[b]thiophene; . |
66490-20-8 | 10g |
€253.80 | 2023-05-18 | ||
| abcr | AB457673-25 g |
6-Chlorobenzo[b]thiophene; . |
66490-20-8 | 25g |
€519.00 | 2023-05-18 | ||
| abcr | AB457673-50 g |
6-Chlorobenzo[b]thiophene; . |
66490-20-8 | 50g |
€893.00 | 2023-05-18 | ||
| abcr | AB457673-1 g |
6-Chlorobenzo[b]thiophene; . |
66490-20-8 | 1g |
€73.60 | 2023-05-18 |
Benzo[b]thiophene, 6-chloro- Related Literature
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
-
Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
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